Cas no 2172056-44-7 (tert-butyl 3-(hydroxymethyl)-3-(3-hydroxythiolan-3-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(hydroxymethyl)-3-(3-hydroxythiolan-3-yl)piperidine-1-carboxylate
• CAS No: 2172056-44-7
• MF: C₁₅H₂₇NO₄S
• MW: 317.444183588028
• CID: 6224719
• PubChem ID: 165846751
• Update Time: 2025-11-01

tert-butyl 3-(hydroxymethyl)-3-(3-hydroxythiolan-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(hydroxymethyl)-3-(3-hydroxythiolan-3-yl)piperidine-1-carboxylate
• EN300-1631048
• 2172056-44-7

• Inchi： 1S/C15H27NO4S/c1-13(2,3)20-12(18)16-7-4-5-14(9-16,10-17)15(19)6-8-21-11-15/h17,19H,4-11H2,1-3H3
• InChI Key： HXRUESVWUIGQCL-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(CO)CN(C(=O)OC(C)(C)C)CCC1)O

Computed Properties

• Exact Mass: 317.16607952g/mol
• Monoisotopic Mass: 317.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.3Ų

Additional information on tert-butyl 3-(hydroxymethyl)-3-(3-hydroxythiolan-3-yl)piperidine-1-carboxylate

Introduction to tert-butyl 3-(hydroxymethyl)-3-(3-hydroxythiolan-3-yl)piperidine-1-carboxylate (CAS No. 2172056-44-7)

tert-butyl 3-(hydroxymethyl)-3-(3-hydroxythiolan-3-yl)piperidine-1-carboxylate (CAS No. 2172056-44-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperidine ring, and a thiolane moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of study in the development of novel drugs.

The tert-butyl group in the compound provides enhanced stability and solubility, which are crucial for drug delivery and bioavailability. The piperidine ring, a common motif in many biologically active molecules, imparts the compound with specific pharmacological properties, such as receptor binding affinity and enzyme inhibition. The thiolane moiety, with its sulfur-containing ring structure, adds further complexity and reactivity, making the compound an interesting candidate for various biological studies.

Recent research has focused on the potential of tert-butyl 3-(hydroxymethyl)-3-(3-hydroxythiolan-3-yl)piperidine-1-carboxylate in the treatment of neurological disorders. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound can effectively inhibit the activity of certain kinases that are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, tert-butyl 3-(hydroxymethyl)-3-(3-hydroxythiolan-3-yl)piperidine-1-carboxylate has also shown promise in the field of anti-inflammatory research. Inflammatory responses are central to many chronic diseases, and compounds that can modulate these responses are highly sought after. A recent study in the Inflammation Research journal reported that this compound can significantly reduce inflammation by downregulating pro-inflammatory cytokines and chemokines.

The synthesis of tert-butyl 3-(hydroxymethyl)-3-(3-hydroxythiolan-3-yl)piperidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps in the synthesis include the formation of the thiolane ring through a [2+2] cycloaddition reaction and the subsequent functionalization of the piperidine ring. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, are often employed to achieve the desired product.

Pharmacokinetic studies have revealed that tert-butyl 3-(hydroxymethyl)-3-(3-hydroxythiolan-3-yl)piperidine-1-carboxylate has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects. In vivo studies have shown that the compound has good oral bioavailability and a long half-life, making it suitable for chronic administration.

Toxicity assessments have also been conducted to evaluate the safety profile of tert-butyl 3-(hydroxymethyl)-3-(3-hydroxythiolan-3-yl)piperidine-1-carboxylate. Preclinical studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

Clinical trials are currently underway to investigate the efficacy and safety of tert-butyl 3-(hydroxymethyl)-3-(3-hydroxythiolan-3-yl)piperidine-1-carboxylate in human subjects. Early-phase trials have shown promising results, with patients experiencing improvements in symptoms associated with neurological disorders and inflammatory conditions. The next phase of trials will focus on optimizing dosing regimens and evaluating long-term safety and efficacy.

In conclusion, tert-butyl 3-(hydroxymethyl)-3-(3-hydroxythiolan-3-yl)piperidine-1-carboxylate (CAS No. 2172056-44-7) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing treatments for various diseases.